Cas no 101153-50-8 (2-oxo-2-(4-quinolin-2-ylpiperazin-1-yl)ethanamine (2E)-but-2-enedioate)

• Product Name: 2-oxo-2-(4-quinolin-2-ylpiperazin-1-yl)ethanamine (2E)-but-2-enedioate
• CAS No: 101153-50-8
• MF: C₁₉H₂₂N₄O₅
• MW: 386.401784420013
• CID: 1128317
• PubChem ID: 6447822
• Update Time: 2025-04-20

2-oxo-2-(4-quinolin-2-ylpiperazin-1-yl)ethanamine (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(4-quinolin-2-ylpiperazin-1-yl)ethanamine (2E)-but-2-enedioate
• 2-amino-1-(4-quinolin-2-ylpiperazin-1-yl)ethanone,but-2-enedioic acid
• Piperazine, 1-(aminoacetyl)-4-(2-quinolinyl)-, (Z)-2-butenedioate
• 1-Glycyl-4-(2-quinolyl)piperazine maleate
• Piperazine, 1-glycyl-4-(2-quinolyl)-, maleate
• 101153-50-8

• Inchi： 1S/C15H18N4O.C4H4O4/c16-11-15(20)19-9-7-18(8-10-19)14-6-5-12-3-1-2-4-13(12)17-14;5-3(6)1-2-4(7)8/h1-6H,7-11,16H2;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： UGNMLLNSEKMLBO-WLHGVMLRSA-N
• SMILES： O=C(CN)N1CCN(C2C=CC3C=CC=CC=3N=2)CC1.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 386.159
• Monoisotopic Mass: 386.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Boiling Point: 514.7°C at 760 mmHg
• Flash Point: 265.1°C
• PSA: 137.06000
• LogP: 1.25710